molecular formula C7H17NO2S B1388020 4-(Propane-1-sulfonyl)-butylamine CAS No. 1181631-86-6

4-(Propane-1-sulfonyl)-butylamine

Cat. No.: B1388020
CAS No.: 1181631-86-6
M. Wt: 179.28 g/mol
InChI Key: YPDDDLQWHKKYAJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-(Propane-1-sulfonyl)-butylamine is an organosulfur compound featuring a butylamine backbone modified with a propane-1-sulfonyl group at the fourth carbon. The sulfonyl group is electron-withdrawing, which reduces the nucleophilicity of the amine compared to unmodified butylamine. This structural feature enhances stability against oxidation and may influence solubility, making it more polar than alkyl-substituted butylamine derivatives.

Properties

CAS No.

1181631-86-6

Molecular Formula

C7H17NO2S

Molecular Weight

179.28 g/mol

IUPAC Name

4-propylsulfonylbutan-1-amine

InChI

InChI=1S/C7H17NO2S/c1-2-6-11(9,10)7-4-3-5-8/h2-8H2,1H3

InChI Key

YPDDDLQWHKKYAJ-UHFFFAOYSA-N

SMILES

CCCS(=O)(=O)CCCCN

Canonical SMILES

CCCS(=O)(=O)CCCCN

Origin of Product

United States

Comparison with Similar Compounds

Reactivity with Nitrogen Nucleophiles

In studies involving β-lactam antibiotics like clavulanic acid (CLV) and its derivatives (e.g., CLV-TEG-B), butylamine serves as a model nucleophile to mimic lysine residues. CLV-TEG-B reacts completely with butylamine within 15 minutes to form an amide bond, while CLV achieves only 60% conjugation under identical conditions . This contrasts with CLV-TEG-B, where the modified β-lactam structure enhances reactivity toward amines.

Property 4-(Propane-1-sulfonyl)-butylamine Butylamine CLV-TEG-B
Nucleophilicity Low (electron-withdrawing sulfonyl) High High (reactive β-lactam)
Reaction Rate with Amines Not reported 40% unreacted (with CLV) 100% reacted in 15 min

Stability and Degradation

CLV degrades into unidentified compounds when conjugated with butylamine, with only partial amide formation observed . The sulfonyl group in 4-(Propane-1-sulfonyl)-butylamine may confer greater stability against such degradation due to its electron-withdrawing nature, though experimental confirmation is needed.

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